Tert-butyl 2-{[2-(tert-butoxy)-2-oxoethyl]dimethylsilyl}acetate

• IUPAC Name: tert-butyl 2-[dimethyl-[2-[(2-methylpropan-2-yl)oxy]-2-oxoethyl]silyl]acetate
• InChI: InChI=1S/C14H28O4Si/c1-13(2,3)17-11(15)9-19(7,8)10-12(16)18-14(4,5)6/h9-10H2,1-8H3
• InChI Key: HVXYIHDUONYAGZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)C[Si](C)(C)CC(=O)OC(C)(C)C
• Molecular Formula: C14H28O4Si
• Molecular Weight: 288.45 g/mol

Description

Tert-butyl 2-{[2-(tert-butoxy)-2-oxoethyl]dimethylsilyl}acetate is a chemical compound that is widely used in scientific research. It is commonly known as TBODMSA and is a versatile reagent that is used in the synthesis of various organic compounds. TBODMSA is a silylating agent that is used in the protection of functional groups in organic synthesis.

Mechanism of Action

TBODMSA is a silylating agent that reacts with hydroxyl, amino, and carboxyl groups in organic compounds. The reaction takes place under mild conditions and yields silylated products. The silylated products are stable and can be used in various organic synthesis reactions.
Biochemical and physiological effects:
TBODMSA has no known biochemical or physiological effects. It is an inert compound that is used in organic synthesis and has no known toxicity. However, it should be handled with care and used in a well-ventilated area.

Advantages and Limitations for Lab Experiments

TBODMSA is a versatile reagent that is used in various organic synthesis reactions. It is easy to handle and has a high yield. However, it is expensive and not readily available. TBODMSA is also sensitive to moisture and air, and should be stored in a dry and air-free environment.

Future Directions

TBODMSA has potential applications in the synthesis of various organic compounds, including pharmaceuticals, agrochemicals, and materials science. Future research should focus on the development of new synthetic methods using TBODMSA as a reagent. TBODMSA can also be used in the synthesis of new materials, such as polymers and nanoparticles. Future research should also focus on the optimization of TBODMSA synthesis methods to reduce cost and increase yield.

Synthesis Methods

TBODMSA is synthesized by reacting tert-butyl 2-bromoacetate with tert-butoxydimethylsilane in the presence of a palladium catalyst. The reaction takes place under mild conditions and yields TBODMSA as the final product.

Scientific Research Applications

TBODMSA is widely used in scientific research as a silylating agent. It is used in the protection of functional groups in organic synthesis. TBODMSA is also used in the synthesis of various organic compounds, including pharmaceuticals, agrochemicals, and materials science.